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Compound of Interest

Compound Name: 2-(2-Hydroxyethoxy)benzoic acid

CAS No.: 55211-84-2

Cat. No.: B1274192

Get Quote

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for

2-(2-Hydroxyethoxy)benzoic acid, a key organic compound with applications in various fields,

including as an additive in polymers and as a potential intermediate in drug development.[1]

This document is intended for researchers, scientists, and professionals in drug development,

offering a detailed analysis of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass

Spectrometry (MS) data.

Molecular Structure and Characterization
2-(2-Hydroxyethoxy)benzoic acid (CAS No: 55211-84-2) possesses a molecular formula of

C₉H₁₀O₄ and a molecular weight of 182.17 g/mol .[1][2] The structural integrity and purity of this

compound are paramount for its application, and spectroscopic methods provide the necessary

tools for its unambiguous identification and characterization.

Caption: Molecular structure of 2-(2-Hydroxyethoxy)benzoic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a

molecule. Below is a predictive analysis of the ¹H and ¹³C NMR spectra of 2-(2-
Hydroxyethoxy)benzoic acid, based on established chemical shift principles and data from

analogous compounds.

¹H NMR Spectroscopy
The proton NMR spectrum of 2-(2-Hydroxyethoxy)benzoic acid is expected to exhibit distinct

signals corresponding to the aromatic protons, the ethoxy chain protons, the carboxylic acid

proton, and the hydroxyl proton. The exact chemical shifts can be influenced by the solvent

used.

Proton Assignment
Predicted Chemical

Shift (δ, ppm)
Multiplicity Integration

Carboxylic acid (-

COOH)
~11.0 - 13.0 Singlet (broad) 1H

Aromatic (Ha) ~7.8 - 8.0 Doublet of doublets 1H

Aromatic (Hb) ~7.4 - 7.6 Triplet of doublets 1H

Aromatic (Hc) ~7.0 - 7.2 Triplet 1H

Aromatic (Hd) ~6.9 - 7.1 Doublet 1H

Methylene (-OCH₂-) ~4.2 - 4.4 Triplet 2H

Methylene (-CH₂OH) ~3.9 - 4.1 Triplet 2H

Hydroxyl (-OH) Variable (broad) Singlet (broad) 1H

Experimental Protocol for ¹H NMR Spectroscopy

Sample Preparation: Dissolve 5-10 mg of 2-(2-Hydroxyethoxy)benzoic acid in

approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard (δ

0.00 ppm).
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Instrumentation: Acquire the spectrum on a 400 MHz or higher field NMR spectrometer.

Acquisition Parameters:

Number of scans: 16-64 (depending on sample concentration)

Relaxation delay: 1-5 seconds

Pulse width: 90°

Spectral width: -2 to 14 ppm

Data Processing: Process the raw data by applying a Fourier transform, phase correction,

and baseline correction. Integrate the signals and determine the chemical shifts relative to

TMS.

¹³C NMR Spectroscopy
The ¹³C NMR spectrum will provide information on the different carbon environments within the

molecule.

Carbon Assignment Predicted Chemical Shift (δ, ppm)

Carboxylic acid (-COOH) ~168 - 172

Aromatic (C-O) ~155 - 158

Aromatic (C-COOH) ~120 - 123

Aromatic (CH) ~133 - 135

Aromatic (CH) ~129 - 131

Aromatic (CH) ~121 - 123

Aromatic (CH) ~114 - 116

Methylene (-OCH₂-) ~68 - 72

Methylene (-CH₂OH) ~60 - 63
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Experimental Protocol for ¹³C NMR Spectroscopy

Sample Preparation: Prepare a more concentrated sample than for ¹H NMR, typically 20-50

mg in 0.6 mL of deuterated solvent.

Instrumentation: Use a 100 MHz or higher field NMR spectrometer.

Acquisition Parameters:

Acquisition mode: Proton-decoupled

Number of scans: 1024 or more to achieve adequate signal-to-noise ratio

Relaxation delay: 2-5 seconds

Spectral width: 0 to 200 ppm

Data Processing: Process the data similarly to the ¹H NMR spectrum.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule. The IR

spectrum of 2-(2-Hydroxyethoxy)benzoic acid is available on SpectraBase.[3]

Functional Group Characteristic Absorption (cm⁻¹)

O-H stretch (Carboxylic acid) 2500-3300 (broad)

O-H stretch (Alcohol) 3200-3600 (broad)

C-H stretch (Aromatic) 3000-3100

C=O stretch (Carboxylic acid) 1680-1710

C=C stretch (Aromatic) 1450-1600

C-O stretch (Ether and Alcohol) 1050-1250

Experimental Protocol for FTIR Spectroscopy
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Sample Preparation:

KBr Pellet: Mix approximately 1 mg of the solid sample with 100-200 mg of dry KBr

powder. Grind the mixture thoroughly and press it into a thin, transparent pellet using a

hydraulic press.

Attenuated Total Reflectance (ATR): Place a small amount of the solid sample directly onto

the ATR crystal.

Background Spectrum: Record a background spectrum of the empty sample compartment

(or the clean ATR crystal).

Sample Spectrum: Place the sample in the spectrometer and record the spectrum.

Data Processing: The instrument software will automatically subtract the background

spectrum from the sample spectrum to produce the final IR spectrum.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of the molecule. A GC-MS spectrum for 2-(2-Hydroxyethoxy)benzoic acid is available on

SpectraBase.[4] The exact mass is 182.057909 g/mol .[3]

Predicted Fragmentation Pattern:

Under electron ionization (EI), the molecular ion ([M]⁺) at m/z 182 would be expected. Key

fragmentation pathways could include:

Loss of H₂O (m/z 164)

Loss of C₂H₄O (m/z 138)

Loss of the ethoxy group (m/z 137)

Formation of the benzoyl cation (m/z 105)

Decarboxylation (loss of CO₂) from a fragment (e.g., m/z 94 from m/z 138)
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Caption: A plausible mass spectrometry fragmentation pathway for 2-(2-
Hydroxyethoxy)benzoic acid.

Experimental Protocol for GC-MS

Sample Preparation: Dissolve a small amount of the sample in a volatile organic solvent

(e.g., methanol or dichloromethane).

Instrumentation: Use a Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).

GC Conditions:

Injector Temperature: 250 °C

Column: A suitable capillary column (e.g., DB-5ms).

Oven Program: Start at a low temperature (e.g., 50 °C), hold for 1-2 minutes, then ramp

up to a high temperature (e.g., 280 °C) at a rate of 10-20 °C/min.

Carrier Gas: Helium at a constant flow rate.

MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from m/z 40 to 400.

Ion Source Temperature: 230 °C
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Data Analysis: Identify the peak corresponding to 2-(2-Hydroxyethoxy)benzoic acid in the

chromatogram and analyze its mass spectrum.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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